molecular formula C7H16OS2 B8412820 2-Hydroxymethyl-2-n-propylpropan-1,3-dithiol

2-Hydroxymethyl-2-n-propylpropan-1,3-dithiol

Cat. No.: B8412820
M. Wt: 180.3 g/mol
InChI Key: SIFBLHJZWQKFEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Hydroxymethyl-2-n-propylpropan-1,3-dithiol is a useful research compound. Its molecular formula is C7H16OS2 and its molecular weight is 180.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H16OS2

Molecular Weight

180.3 g/mol

IUPAC Name

2,2-bis(sulfanylmethyl)pentan-1-ol

InChI

InChI=1S/C7H16OS2/c1-2-3-7(4-8,5-9)6-10/h8-10H,2-6H2,1H3

InChI Key

SIFBLHJZWQKFEO-UHFFFAOYSA-N

Canonical SMILES

CCCC(CO)(CS)CS

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2-hydroxymethyl-2-n-propyl-propan-1,3-dithiol was prepared in an analogous manner to 2-i-butyl-2-hydroxymethyl-propan-1,3-dithiol starting from 2-benzyloxymethyl-2-n-propyl-propan-1,3-diol.
Name
2-i-butyl-2-hydroxymethyl-propan-1,3-dithiol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-benzyloxymethyl-2-n-propyl-propan-1,3-diol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

2,2-Di-(benzylthiomethyl)pentan-1-ol (8.0 g.) in dry diethyl ether (150 ml) was added to liquid ammonia (500 ml) which was stirred under nitrogen at -70°. Sodium (8.0 g.) was added in small pieces and the mixture was stirred at -70° for 3 hours. The mixture was allowed to warm to 20° and solid ammonium chloride (20 g.) was added. This was followed by careful addition of methanol (100 ml) to destroy excess sodium. Water (200 ml) was added and the aqueous mixture was extracted with diethyl ether. The ethereal extracts were dried over anhydrous magnesium sulphate and evaporated in vacuo. 2-Hydroxymethyl-2-n-propylpropan-1,3-dithiol was obtained as a colourless oil (4.6 g.).
Name
2,2-Di-(benzylthiomethyl)pentan-1-ol
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
8 g
Type
reactant
Reaction Step Two
Quantity
20 g
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Four

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